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Compound of Interest

Compound Name: Barasertib

cat. No.: B1683942

Barasertib Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of Barasertib (also
known as AZD1152). The following frequently asked questions (FAQs) and troubleshooting
guides are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQS)
1. What are the recommended storage conditions for solid Barasertib?

For optimal stability, solid Barasertib powder should be stored under specific conditions to
prevent degradation. The recommended storage temperatures are based on the intended
duration of storage.

Storage Duration Temperature Additional Notes

Keep dry and protected from

Short-term (days to weeks) 0-4°C ]
light.[1]
Store in a dry, dark
environment. Can be stable for
Long-term (months to years) -20°C

over 5 years if stored properly.

[1](2]

2. How should | store Barasertib solutions?
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The stability of Barasertib in solution is highly dependent on the solvent and storage
temperature. Dimethyl sulfoxide (DMSO) is a commonly used solvent for Barasertib.

Storage .
Solvent Duration Notes
Temperature

Aliquot to avoid
DMSO -80°C Up to 1 year repeated freeze-thaw
cycles.[2]

For shorter-term

storage, though -80°C
DMSO -20°C Up to 1 month )

is preferred for long-

term stability.

3. Is Barasertib sensitive to light?

Yes, it is recommended to store Barasertib in a dark environment to prevent potential
photodegradation.[1] Both the solid powder and solutions should be protected from light.

4. What is the solubility of Barasertib?

Barasertib is soluble in DMSO but not in water.[1] For in vitro studies, stock solutions are
typically prepared in DMSO. One supplier suggests a solubility of 33 mg/mL in DMSO, and
sonication is recommended to aid dissolution.[2] Another indicates a solubility of up to 100
mg/mL in fresh DMSO, noting that moisture-absorbing DMSO can reduce solubility.[3]

5. What is the difference between Barasertib (AZD1152) and Barasertib-hQPA (AZD1152-
HQPA)?

Barasertib (AZD1152) is a prodrug that is rapidly converted in plasma to its active metabolite,
Barasertib-hQPA (hydroxyquinazoline pyrazol anilide), also known as AZD2811.[4][5] This
conversion is mediated by phosphatases.[4] For in vitro experiments, it is common to use
Barasertib-hQPA directly.[5]

6. Is there any information on the pH stability of Barasertib?
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Detailed, publicly available stability studies across a wide pH range are limited. However, one
source, citing personal communication from the manufacturer, states that the active metabolite,
Barasertib-HQPA, has been shown to be stable for over 72 days at pH 7.4 and has an
extrapolated half-life of over 11.4 days at pH 1.[6]

Troubleshooting Guide

Problem: | am seeing variable results in my cell-based assays.

This could be related to the stability of your Barasertib stock solution.
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(Variable Assay Results)
(Check Stock Solution Handling)

Storage

Was the stock solution stored correctly?
(-80°C for long-term)

Yes

Y

(Were multiple freeze-thaw cycles avoided’.)

es

Es the DMSO of high quality and anhydrous?) No

No No

(Use fresh, high-grade DMSO)

Y Y

Grepare fresh stock solution from powdeD

'

(Test new stock solution in a control experimenD

Positive Control Works Positive Control Fails

Issue Resolved

Essue Persists: Consider other experimental variables)
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Preparation Storage

Weigh Barasertib-hQPA powder |—>| Add appropriate volume of anhydrous DMSO |—>| Vortex and sonicate until fully dissolved |»H—| Aliquot into single-use vials |—> Store at -80°C |—>| Protect from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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